Cas no 80395-01-3 (Grandidon A)

• Product name: Grandidon A
• CAS No: 80395-01-3
• MF: C₄₀H₄₈O₉
• MW: 672.803732872009
• CID: 2055656

Grandidon A Chemical and Physical Properties

Names and Identifiers

• Grandidon A
• Grandidone A
• Spiro[phenanthrene-9(1H),2'-phenanthro[3,4-d][1,3]dioxole]-5,6',8,10(2H,8'H)-tetrone, 3,4,4a,9',10',10a,11',11'a-octahydro-5',6,7'-trihydroxy-1,1,4a,8',8',11'a-hexamethyl-4',7-bis(1-methylethyl)-, (2'S,4aS,10aS,11'aS)- (9CI)

• Inchi： 1S/C40H48O9/c1-17(2)19-26(42)24-23(29(45)27(19)43)39(10)16-12-14-37(7,8)34(39)35(47)40(24)48-31-20(18(3)4)25(41)21-22(32(31)49-40)38(9)15-11-13-36(5,6)33(38)30(46)28(21)44/h17-18,34,41,43,46H,11-16H2,1-10H3
• InChI Key： XYIPYDSJZQISFO-UHFFFAOYSA-N
• SMILES： CC(C1C(=O)C2C3(OC4C5C6(C(C(CCC6)(C)C)=C(O)C(=O)C=5C(=C(C=4O3)C(C)C)O)C)C(C3C(C=2C(=O)C=1O)(C)CCCC3(C)C)=O)C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 832.3±65.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)